2,6-Bis(methylamino)-3-nitropyridine

• IUPAC Name: 2-N,6-N-dimethyl-3-nitropyridine-2,6-diamine
• InChI: InChI=1S/C7H10N4O2/c1-8-6-4-3-5(11(12)13)7(9-2)10-6/h3-4H,1-2H3,(H2,8,9,10)
• InChI Key: KCSPBYGOSJQPMB-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=C(C=C1)[N+](=O)[O-])NC
• Molecular Formula: C7H10N4O2
• DSSTOX Substance ID: DTXSID80824983
• Molecular Weight: 182.18 g/mol
• CAS RN: 73895-39-3

Description

2,6-Bis(methylamino)-3-nitropyridine, also known as 2,6-Bis(methylamino)-3-nitropyridinium, is an organic compound belonging to the class of pyridines. It is a colorless, water-soluble solid that has a variety of applications in fields such as chemical synthesis, pharmaceuticals, and biochemistry. It is a versatile reagent that has been used in a variety of reactions, including the synthesis of drugs, the preparation of derivatives, and the synthesis of other organic compounds.

Scientific Research Applications

Solvent Effects and Quantum Chemical Calculations

2,6-Bis(methylamino)-3-nitropyridine derivatives have been studied for their electronic absorption spectra in various solvents and solid states. Lorenc (2005) investigated the influence of solvents on polar and non-polar properties of related nitropyridines, using ab initio TD DFT quantum calculations. This research is significant for understanding solvent effects on electronic properties of such compounds (Lorenc, 2005).

Structural Analysis and π-Electron Delocalization

Sołtysiak et al. (2020) characterized the crystal and molecular structures of related nitropyridine derivatives. They used X-ray diffraction and DFT calculations to analyze π-electron delocalization and the substituent effect of the methylamino and nitro groups. This study aids in understanding the electronic structures of such compounds (Sołtysiak et al., 2020).

Excited Electronic States

Lorenc et al. (2004) explored the electronic absorption and luminescence spectra of related nitropyridines, providing insights into the singlet and triplet states of these molecules. Such studies are crucial for applications in photophysics and photochemistry (Lorenc et al., 2004).

Pummerer Rearrangement in Synthesis

Rakhit et al. (1979) reported the formation of aminals from amines via Pummerer rearrangement, using aminopyridines like 2-amino-3-nitropyridine. This synthetic method has implications for creating novel organic compounds (Rakhit et al., 1979).

Synthesis and Conformational Properties

Schmid et al. (2005) described the synthesis and conformational properties of 2,6-bis-anilino-3-nitropyridines, providing insights into structure-conformation relationships. This research aids in understanding the structural aspects of diarylamines (Schmid et al., 2005).